Cas no 189445-63-4 (Benzeneacetaldehyde,4-fluoro-a-methyl-, (-)-)

• Product Name: Benzeneacetaldehyde,4-fluoro-a-methyl-, (-)-
• CAS No: 189445-63-4
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 115646
• PubChem ID: 11182703
• Update Time: 2025-04-18

Benzeneacetaldehyde,4-fluoro-a-methyl-, (-)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-fluoro-a-methyl-, (-)-
• 2-(4-fluorophenyl)propanal
• A1-42493
• 2-(4-fluoro-phenyl)-propionaldehyde
• Z1255400140
• 189445-63-4
• Benzeneacetaldehyde, 4-fluoro-alpha-methyl-, (-)- (9CI)
• AKOS014312354
• F1967-2635
• 2721-15-5
• SCHEMBL7916328
• EN300-118815
• DTXSID30457861
• Benzeneacetaldehyde, 4-fluoro-a-methyl-

• Inchi： 1S/C9H9FO/c1-7(6-11)8-2-4-9(10)5-3-8/h2-7H,1H3
• InChI Key： AANCPBXTNIZNIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C=O)C

Computed Properties

• Exact Mass: 152.06377
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes